Cas no 7084-12-0 (2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid)

• Product Name: 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid
• CAS No: 7084-12-0
• MF: C₂₂H₁₆N₂O₆
• MW: 404.372245788574
• MDL: MFCD00345400
• CID: 2841910
• PubChem ID: 1120772
• Update Time: 2025-06-08

2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid
• 2,2'-((1,4-Phenylenebis(azanediyl))bis(carbonyl))dibenzoic acid
• DTXSID00360515
• AKOS000492265
• 2,2'-(1,4-Phenylenedicarbamoyl)dibenzoic acid
• AE-848/32309014
• Oprea1_289778
• CL-163420
• Oprea1_203294
• SR-01000358606
• 7084-12-0
• 2,2'-(benzene-1,4-diyldicarbamoyl)dibenzoic acid
• STK052301
• CBDivE_001995
• SR-01000358606-1
• 2-({4-[(2-carboxybenzoyl)amino]anilino}carbonyl)benzoic acid
• SCHEMBL13927135

• MDL： MFCD00345400
• Inchi： 1S/C22H16N2O6/c25-19(15-5-1-3-7-17(15)21(27)28)23-13-9-11-14(12-10-13)24-20(26)16-6-2-4-8-18(16)22(29)30/h1-12H,(H,23,25)(H,24,26)(H,27,28)(H,29,30)
• InChI Key： RDLGOYXBOAXCEV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)NC1C=CC(=CC=1)NC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 404.10083623Da
• Monoisotopic Mass: 404.10083623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid

Introduction to 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic Acid (CAS No. 7084-12-0)

2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid, with the CAS number 7084-12-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as CBAA for brevity, is characterized by its unique molecular structure, which includes a benzoyl group, an amino group, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid is C₁₉H₁₄N₂O₅, and its molecular weight is approximately 358.32 g/mol. The compound's structure features a central benzene ring linked to a carboxylic acid group, an amino group, and another benzene ring substituted with a carboxylic acid and a benzoyl group. This intricate arrangement endows the molecule with high reactivity and specificity, making it a valuable candidate for various chemical reactions and biological studies.

In recent years, CBAA has been the subject of extensive research due to its potential therapeutic applications. One notable area of interest is its role in the development of anti-inflammatory drugs. Studies have shown that CBAA exhibits significant anti-inflammatory properties, which could be attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic potential, CBAA has also been explored for its use in materials science. The compound's unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized CBAA as a building block in the development of conductive polymers and nanomaterials. These materials have shown promise in applications ranging from electronic devices to energy storage systems.

The synthesis of 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid typically involves multi-step reactions, including the formation of an amide bond between an amino-substituted aniline and a carboxy-substituted benzoyl chloride. The final step often involves the introduction of the carboxylic acid group through esterification or other chemical transformations. The precise conditions and reagents used can significantly influence the yield and purity of the final product.

In terms of safety and handling, CBAA should be treated with care due to its potential reactivity with certain chemicals and its sensitivity to environmental factors such as moisture and temperature. Proper storage conditions, including dry and cool environments, are essential to maintain the compound's stability and integrity.

Recent advancements in computational chemistry have also contributed to our understanding of CBAA's properties. Molecular dynamics simulations have provided insights into the compound's conformational flexibility and interactions with biological targets. These computational studies have helped guide experimental efforts in optimizing the compound's structure for specific applications.

In conclusion, 2-({4-(2-Carboxybenzoyl)aminoanilino}carbonyl)benzoic acid (CAS No. 7084-12-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and diverse functional groups make it a valuable subject for ongoing research, with promising applications in anti-inflammatory drug development, advanced materials synthesis, and beyond.